![molecular formula C11H13FN2O2 B1420983 Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate CAS No. 1228666-19-0](/img/structure/B1420983.png)
Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate
Overview
Description
Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate (MFPN) is a synthetic compound that has been studied for its potential applications in scientific research. It is a derivative of nicotinic acid and is a precursor to a variety of other compounds, including acetylcholine, epinephrine, and serotonin. MFPN has been studied extensively in the laboratory setting, and its potential applications are varied and far-reaching.
Scientific Research Applications
Drug Discovery and Development
Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate: is a compound that features a pyrrolidine ring, which is a versatile scaffold in drug discovery . This structure is particularly valuable due to its ability to efficiently explore pharmacophore space because of its sp3-hybridization, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage through non-planarity, a phenomenon known as “pseudorotation”.
Anticonvulsant Activity
The pyrrolidine ring, which is part of the structure of Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate , has been associated with compounds showing significant anticonvulsant activity . This activity is crucial in the development of treatments for epilepsy and other seizure disorders.
Stereochemical Studies
Due to the stereogenicity of carbons in the pyrrolidine ring, Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate can be used in stereochemical studies to understand how different stereoisomers and spatial orientations of substituents affect the biological profile of drug candidates .
ADME/Tox Optimization
The introduction of heteroatomic fragments like the pyrrolidine ring in Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate is a strategic choice in modifying physicochemical parameters to obtain the best ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) results for drug candidates .
properties
IUPAC Name |
methyl 2-fluoro-6-pyrrolidin-1-ylpyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O2/c1-16-11(15)8-4-5-9(13-10(8)12)14-6-2-3-7-14/h4-5H,2-3,6-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRYUNSCOULEJPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N=C(C=C1)N2CCCC2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101236435 | |
Record name | Methyl 2-fluoro-6-(1-pyrrolidinyl)-3-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101236435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-fluoro-6-(pyrrolidin-1-yl)nicotinate | |
CAS RN |
1228666-19-0 | |
Record name | Methyl 2-fluoro-6-(1-pyrrolidinyl)-3-pyridinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1228666-19-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-fluoro-6-(1-pyrrolidinyl)-3-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101236435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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